Lansoprazole N-oxide

Description

Lansoprazole N-oxide is a chemical compound also known as Lansoprazole Impurity A . It has the molecular formula C16H14F3N3O3S and a molecular weight of 385.36 . This compound is used as an impurity standard . Chemically, it is named 2-[(RS)-[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]sulphinyl]-1H-benzimidazole .

Lansoprazole N-oxide is related to other compounds such as Lansoprazole sulfone N-oxide, which has a similar structure but with an additional oxygen atom, resulting in the molecular formula C16H14F3N3O4S and a molecular weight of 401.4 g/mol . Lansoprazole N-oxide is also known by several other names, including Lansoprazole EP Impurity A and 51C3Z1Q9J3 .

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• CAS No.: 213476-12-1
• Product Name: Lansoprazole N-oxide
• Molecular Formula: C16H14F3N3O3S
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 2-[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium-2-yl]methylsulfinyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C16H14F3N3O3S/c1-10-13(22(23)7-6-14(10)25-9-16(17,18)19)8-26(24)15-20-11-4-2-3-5-12(11)21-15/h2-7H,8-9H2,1H3,(H,20,21)
• Standard InChIKey: OBGHBYDDJGHGNS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C[N+](=C1CS(=O)C2=NC3=CC=CC=C3N2)[O-])OCC(F)(F)F
• Canonical SMILES: CC1=C(C=C[N+](=C1CS(=O)C2=NC3=CC=CC=C3N2)[O-])OCC(F)(F)F
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole; Lansoprazole N-Oxide
• PubChem Compound: 23656863
• Last Modified: Aug 15 2023